Cas no 80407-67-6 (3-(2-Methoxyethoxy)benzonitrile)

3-(2-Methoxyethoxy)benzonitrile structure
80407-67-6 structure
Product Name:3-(2-Methoxyethoxy)benzonitrile
CAS No:80407-67-6
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD09907640
CID:836404
PubChem ID:24711633
Update Time:2024-10-27

3-(2-Methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxyethoxy)benzonitrile
    • Benzonitrile, 3-(2-methoxyethoxy)-
    • 3-(2-methoxyethoxy)benzenecarbonitrile
    • 3-(2-Methoxyethoxy)benzonitrile (ACI)
    • CS-0150169
    • MFCD09907640
    • A839903
    • Z167790152
    • I11648
    • AMY4721
    • 80407-67-6
    • QBSDNRJPVUFLJW-UHFFFAOYSA-N
    • FT-0654774
    • BS-17632
    • SCHEMBL2908379
    • DTXSID00640985
    • EN300-54195
    • AKOS000195072
    • 3-(2-methoxy-ethoxy)-benzonitrile
    • DB-075681
    • MDL： MFCD09907640
    • Inchi： 1S/C10H11NO2/c1-12-5-6-13-10-4-2-3-9(7-10)8-11/h2-4,7H,5-6H2,1H3
    • InChI Key： QBSDNRJPVUFLJW-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(OCCOC)C=CC=1

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25000
  • LogP: 1.58348

3-(2-Methoxyethoxy)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(2-Methoxyethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BB046-200mg
3-(2-Methoxyethoxy)benzonitrile
 80407-67-6 95%
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TRC
M304388-100mg
3-(2-Methoxyethoxy)benzonitrile
 80407-67-6
100mg
 $133.00 2023-05-17
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3-(2-Methoxyethoxy)benzonitrile
 80407-67-6
250mg
 $259.00 2023-05-17
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500mg
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Alichem
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Apollo Scientific
OR902326-1g
3-(2-Methoxyethoxy)benzonitrile
 80407-67-6 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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3-(2-Methoxyethoxy)benzonitrile Production Method

Production Method 1

6482-24-2 6482-24-2
873-62-1 873-62-1
80407-67-6 80407-67-6
Reaction Conditions
Reference
Product class 2: alkyl aryl ethers - synthesis by substitution
Low, C. M. R., Science of Synthesis, 2007, 31, 547-625

Production Method 2

6482-24-2 6482-24-2
873-62-1 873-62-1
80407-67-6 80407-67-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  30 min, 120 °C; 120 °C → rt
Reference
Rapid microwave-assisted synthesis of phenyl ethers under mildly basic and nonaqueous conditions
Sarju, Julien; et al, Tetrahedron Letters, 2004, 45(41), 7675-7677

Production Method 3

627-42-9 627-42-9
873-62-1 873-62-1
80407-67-6 80407-67-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  30 min, 140 °C; 140 °C → rt
Reference
Rapid microwave-assisted synthesis of phenyl ethers under mildly basic and nonaqueous conditions
Sarju, Julien; et al, Tetrahedron Letters, 2004, 45(41), 7675-7677

3-(2-Methoxyethoxy)benzonitrile Raw materials

3-(2-Methoxyethoxy)benzonitrile Preparation Products

3-(2-Methoxyethoxy)benzonitrile Related Literature

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